Cas no 214045-86-0 (1-chloro-6-fluoro-isoquinoline)

• Product Name: 1-chloro-6-fluoro-isoquinoline
• CAS No: 214045-86-0
• MF: C₉H₅ClFN
• MW: 181.594104528427
• MDL: MFCD09959717
• CID: 1011464
• PubChem ID: 21901072
• Update Time: 2025-09-28

1-chloro-6-fluoro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-6-FLUOROISOQUINOLINE
• Isoquinoline, 1-chloro-6-fluoro-
• 1-chloro-6-fluoro isoquinoline
• 1-Chloro-6-fluoro-isoquinoline
• QZBWBBHQRLUOTM-UHFFFAOYSA-N
• AB55623
• AK311367
• BB 0262446
• Y5343
• AKOS006313512
• DB-354419
• DTXSID00619752
• 214045-86-0
• EN300-258140
• A924551
• CS-0042595
• MFCD09959717
• SCHEMBL241172
• 1-chloro-6-fluoro-isoquinoline

• MDL： MFCD09959717
• Inchi： 1S/C9H5ClFN/c10-9-8-2-1-7(11)5-6(8)3-4-12-9/h1-5H
• InChI Key： QZBWBBHQRLUOTM-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2C=CN=1)F

Computed Properties

• Exact Mass: 181.00955
• Monoisotopic Mass: 181.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.2

Experimental Properties

• Boiling Point: 295.6±20.0°C at 760 mmHg
• PSA: 12.89

1-chloro-6-fluoro-isoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives